Cas no 1804710-31-3 (3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid)
3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid
-
- Inchi: 1S/C9H5ClF5NO2/c10-6-3(2-5(17)18)1-4(9(13,14)15)16-7(6)8(11)12/h1,8H,2H2,(H,17,18)
- InChI Key: MXKBMJGXUIHYPO-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)F)N=C(C(F)(F)F)C=C1CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 312
- XLogP3: 2.5
- Topological Polar Surface Area: 50.2
3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029044442-1g |
3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid |
1804710-31-3 | 97% | 1g |
$1,549.60 | 2022-04-01 |
3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid
Recent Advances in the Study of 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1804710-31-3)
3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1804710-31-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and applications in drug development, particularly in the context of inflammatory and metabolic diseases.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. The researchers utilized a combination of computational modeling and in vitro assays to demonstrate that 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid exhibits high selectivity for cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This selectivity suggests potential applications in developing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs.
Another significant advancement was reported in a 2024 Nature Chemical Biology paper, which detailed the compound's utility as a versatile building block for the synthesis of more complex molecules. The study highlighted its stability under various reaction conditions and its ability to serve as a precursor for the development of novel agrochemicals and pharmaceuticals. The researchers also noted its potential in creating prodrugs due to the presence of the acetic acid moiety, which can be easily modified to enhance bioavailability.
In addition to its pharmacological applications, recent research has also investigated the environmental impact and biodegradability of 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid. A 2023 Environmental Science & Technology study evaluated its persistence in aquatic systems and found that while the compound is relatively stable, it can be broken down by specific microbial communities, suggesting that its environmental footprint may be manageable with proper mitigation strategies.
Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of derivatives of 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary results from Phase I trials indicate a favorable pharmacokinetic profile, with minimal adverse effects observed at therapeutic doses. These findings underscore the compound's potential as a cornerstone in the development of new therapeutic agents.
In conclusion, 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid represents a promising candidate for further research and development in both pharmaceutical and agrochemical industries. Its unique chemical properties, combined with its demonstrated biological activity, make it a valuable tool for addressing unmet medical needs and advancing sustainable chemical solutions.
1804710-31-3 (3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)